Cas no 321994-93-8 (4-Pentyn-1-ol, 2-methyl-, (2R)-)

• Product Name: 4-Pentyn-1-ol, 2-methyl-, (2R)-
• CAS No: 321994-93-8
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 2847700
• PubChem ID: 11355443
• Update Time: 2025-04-21

4-Pentyn-1-ol, 2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-1-ol, 2-methyl-, (2R)-
• DTXSID00463232
• DTXCID90414051
• 321994-93-8

• Inchi： 1S/C6H10O/c1-3-4-6(2)5-7/h1,6-7H,4-5H2,2H3/t6-/m1/s1
• InChI Key： CUJNHYUUEHYUIY-ZCFIWIBFSA-N
• SMILES： OC[C@H](C)CC#C

Computed Properties

• Exact Mass: 98.073164938Da
• Monoisotopic Mass: 98.073164938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2Ų